Cas no 1236262-34-2 (N-Butyl-2-piperidinecarboxamide hydrochloride)

• Product Name: N-Butyl-2-piperidinecarboxamide hydrochloride
• CAS No: 1236262-34-2
• MF: C₁₀H₂₁ClN₂O
• MW: 220.739541769028
• CID: 4689874
• Update Time: 2025-06-15

N-Butyl-2-piperidinecarboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-BUTYL-2-PIPERIDINECARBOXAMIDE HYDROCHLORIDE
• N-butylpiperidine-2-carboxamide hydrochloride
• N-Butyl-2-piperidinecarboxamide hydrochloride

• Inchi： 1S/C10H20N2O.ClH/c1-2-3-7-12-10(13)9-6-4-5-8-11-9;/h9,11H,2-8H2,1H3,(H,12,13);1H
• InChI Key： BXULBLSTAPDDMZ-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1CCCCN1)NCCCC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 159
• Topological Polar Surface Area: 41.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Butyl-2-piperidinecarboxamide hydrochloride

Introduction to N-Butyl-2-piperidinecarboxamide Hydrochloride (CAS No: 1236262-34-2)

N-Butyl-2-piperidinecarboxamide hydrochloride, a compound with the chemical formula C₁₀H₁₈N₂O·HCl, is a significant chemical entity in the field of pharmaceutical research and development. This compound, identified by its CAS number 1236262-34-2, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of N-butyl-2-piperidinecarboxamide hydrochloride incorporates a piperidine ring, which is a six-membered heterocyclic amine, linked to a butyl group and a carboxamide moiety. The hydrochloride salt form enhances its solubility and stability, making it more suitable for various biochemical and pharmacological studies.

The piperidine ring is a crucial feature in this compound, as it is widely recognized for its role in enhancing bioavailability and binding affinity in drug molecules. Piperidine derivatives are frequently employed in the design of small-molecule drugs due to their ability to modulate biological pathways effectively. In particular, N-butyl-2-piperidinecarboxamide hydrochloride has been studied for its potential in inhibiting certain enzymes and receptors that are implicated in various diseases. Its structural flexibility allows for modifications that can fine-tune its pharmacological properties, making it a valuable scaffold for drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of N-butyl-2-piperidinecarboxamide hydrochloride in the development of novel therapeutic agents. Researchers have been exploring its efficacy in treating conditions such as neurological disorders, inflammatory diseases, and infectious diseases. The compound's ability to interact with biological targets at the molecular level has made it a subject of intense interest. For instance, studies have shown that derivatives of this compound can exhibit potent inhibitory effects on enzymes like kinases and phosphodiesterases, which are key players in cellular signaling pathways.

In the context of drug development, the synthesis of N-butyl-2-piperidinecarboxamide hydrochloride has been optimized to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and nucleophilic substitution reactions, have been employed to construct the desired molecular framework. These methods not only enhance the efficiency of production but also minimize side reactions, ensuring that the final product meets stringent quality standards. The hydrochloride form of the compound is particularly advantageous as it improves crystallinity and shelf life, facilitating its use in both laboratory research and industrial applications.

The pharmacokinetic profile of N-butyl-2-piperidinecarboxamide hydrochloride has been thoroughly investigated to understand its absorption, distribution, metabolism, and excretion (ADME) characteristics. Preclinical studies have demonstrated that this compound exhibits moderate solubility in water and oil-based media, which is favorable for formulation development. Additionally, its metabolic stability suggests that it can be processed by the body without significant degradation, allowing for prolonged therapeutic effects. These findings have encouraged further exploration into its potential as a lead compound for drug development.

One of the most compelling aspects of N-butyl-2-piperidinecarboxamide hydrochloride is its versatility in chemical modification. Researchers can introduce various functional groups at different positions on the molecule to tailor its biological activity. For example, substituting the butyl group with other alkyl or aryl groups can alter its binding affinity to target proteins. Similarly, modifications at the carboxamide moiety can enhance its solubility or stability. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing drug candidates.

The safety profile of N-butyl-2-piperidinecarboxamide hydrochloride has been evaluated through comprehensive toxicological studies. These investigations have focused on assessing acute toxicity, chronic toxicity, and potential carcinogenicity. Preliminary results indicate that the compound exhibits low toxicity at therapeutic doses, suggesting that it may be well-tolerated by patients. However, further studies are necessary to fully understand its long-term effects and potential side reactions. Collaborative efforts between academic institutions and pharmaceutical companies are essential to bridge this gap through rigorous clinical trials.

The impact of N-butyl-2-piperidinecarboxamide hydrochloride on drug discovery extends beyond academic research. Pharmaceutical companies are increasingly interested in licensing or developing derivatives of this compound for commercial use. Its unique properties make it a promising candidate for several therapeutic areas, including oncology, neurology, and immunology. As computational modeling techniques advance, virtual screening methods are being employed to identify new analogs with enhanced pharmacological profiles. This approach leverages computational power to accelerate the drug discovery process while reducing costs associated with traditional experimental methods.

The future prospects of N-butyl-2-piperidinecarboxamide hydrochloride are bright given its multifaceted applications in pharmaceutical research. Ongoing studies aim to elucidate its mechanism of action at a deeper level and explore novel therapeutic indications. The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery pipelines has also opened new avenues for optimizing this compound's properties. By leveraging AI-driven platforms, researchers can predict how different modifications will affect biological activity more efficiently than traditional methods alone.

In conclusion,N-butyl-2-piperidinecarboxamide hydrochloride (CAS No: 1236262-34-2) represents an important advancement in medicinal chemistry with significant implications for human health.Neat structural features,biochemical versatility,and promising pharmacological properties position this compound asa valuable assetin ongoing drug development efforts.Scientific community continuesto investigateits full potential across diverse therapeutic domains while industry partners explore ways integrate it into next-generation treatments.Further research will undoubtedly expand our understandingof this remarkable moleculeand pave wayfor innovative therapies addressing unmet medical needs today tomorrow.